Cas no 1805764-14-0 (5-Formyl-2-nitrophenylhydrazine)

• Product Name: 5-Formyl-2-nitrophenylhydrazine
• CAS No: 1805764-14-0
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 4934502
• Update Time: 2025-10-30

5-Formyl-2-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 5-Formyl-2-nitrophenylhydrazine

• Inchi： 1S/C7H7N3O3/c8-9-6-3-5(4-11)1-2-7(6)10(12)13/h1-4,9H,8H2
• InChI Key： KZBMYCLRRDLZPY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C=O)=CC=1NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 1.1
• Topological Polar Surface Area: 101

Additional information on 5-Formyl-2-nitrophenylhydrazine

Comprehensive Overview of 5-Formyl-2-nitrophenylhydrazine (CAS No. 1805764-14-0): Properties, Applications, and Research Insights

5-Formyl-2-nitrophenylhydrazine (CAS No. 1805764-14-0) is a specialized organic compound that has garnered significant attention in synthetic chemistry and material science. This compound, characterized by its formyl and nitrophenylhydrazine functional groups, serves as a versatile intermediate in the synthesis of heterocyclic compounds, dyes, and pharmaceutical precursors. Its unique molecular structure, combining electron-withdrawing (nitro) and electron-donating (hydrazine) moieties, enables diverse reactivity patterns, making it valuable for cross-coupling reactions and chelation studies.

In recent years, the demand for 5-Formyl-2-nitrophenylhydrazine has surged due to its role in developing fluorescent probes and sensor materials. Researchers are exploring its potential in bioimaging and environmental monitoring, aligning with the growing interest in sustainable chemistry and green synthesis. The compound’s ability to form stable complexes with metal ions has also sparked investigations into its use in catalysis and nanomaterial fabrication.

The synthesis of 5-Formyl-2-nitrophenylhydrazine typically involves the condensation of 2-nitrobenzaldehyde with hydrazine derivatives, followed by purification via column chromatography. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in research and industrial applications, particularly in high-throughput screening and drug discovery.

From an industrial perspective, CAS No. 1805764-14-0 is increasingly referenced in patents related to advanced materials and electronic devices. Its derivatives are being tested for organic semiconductors and photovoltaic cells, addressing the global push for renewable energy solutions. Additionally, the compound’s ligand properties are leveraged in designing metal-organic frameworks (MOFs), a hot topic in carbon capture and gas storage technologies.

Safety and handling of 5-Formyl-2-nitrophenylhydrazine require adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage in anhydrous environments and avoidance of strong oxidizers are recommended. Researchers often inquire about its solubility (e.g., in DMSO or ethanol) and stability under light, which are frequently searched topics in academic forums.

In summary, 5-Formyl-2-nitrophenylhydrazine (CAS No. 1805764-14-0) exemplifies the intersection of fundamental research and applied science. Its multifaceted applications—from molecular sensors to energy materials—highlight its relevance in addressing contemporary scientific challenges. As interest in tailored organic compounds grows, this compound is poised to remain a focal point in innovation-driven industries.